Cas no 651021-73-7 (Isoxazole, 5-(3-bromophenyl)-3-(4-methylphenyl)-)
651021-73-7 structure
Product Name:Isoxazole, 5-(3-bromophenyl)-3-(4-methylphenyl)-
CAS No:651021-73-7
MF:C16H12BrNO
MW:314.1765832901
CID:407908
PubChem ID:11088311
Update Time:2025-04-19
Isoxazole, 5-(3-bromophenyl)-3-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 5-(3-bromophenyl)-3-(4-methylphenyl)-
- 5-(3-bromophenyl)-3-(4-methylphenyl)-1,2-oxazole
- 5-(3-Bromophenyl)-3-(p-tolyl)isoxazole
- 651021-73-7
- DTXSID70454814
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- Inchi: 1S/C16H12BrNO/c1-11-5-7-12(8-6-11)15-10-16(19-18-15)13-3-2-4-14(17)9-13/h2-10H,1H3
- InChI Key: RUOROTOYQTWYHO-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1=CC(C2C=CC(C)=CC=2)=NO1
Computed Properties
- Exact Mass: 313.01026
- Monoisotopic Mass: 313.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
Isoxazole, 5-(3-bromophenyl)-3-(4-methylphenyl)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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